Cas no 26339-92-4 (Aesculuside B)

• Product Name: Aesculuside B
• CAS No: 26339-92-4
• MF: C₄₈H₇₈O₂₂
• MW: 1007.11973810196
• CID: 281159
• PubChem ID: 10724706
• Update Time: 2025-11-02

Aesculuside B Chemical and Physical Properties

Names and Identifiers

• Aesculuside B
• Desacylescin I
• b-D-Glucopyranosiduronic acid, (3b,4b,16a,21b,22a)-16,21,22,23,28-pentahydroxyolean-12-en-3-yl O-b-D-glucopyranosyl-(1®2)-O-[b-D-glucopyranosyl-(1®4)]-
• (2S,3S,4S,5R,6R)-6-[[(3S,4S,4Ar,6aR,6bS,8R,8aR,9R,10R,12aS,14aR,14bR)-8,9,10-trihydroxy-4,8a-bis(hydroxymethyl)-4,6a,6b,11,11,14b-hexamethyl-1,2,3,4a,5,6,7,8,9,10,12,12a,14,14a-tetradecahydropicen-3-yl]oxy]-4-hydroxy-3,5-bis[[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy]oxane-2-carboxylic acid
• DTXSID201317214
• 26339-92-4

• Inchi： 1S/C48H78O22/c1-43(2)13-20-19-7-8-24-44(3)11-10-26(45(4,17-51)23(44)9-12-46(24,5)47(19,6)14-25(53)48(20,18-52)38(62)37(43)61)67-42-35(69-41-32(59)30(57)28(55)22(16-50)66-41)33(60)34(36(70-42)39(63)64)68-40-31(58)29(56)27(54)21(15-49)65-40/h7,20-38,40-42,49-62H,8-18H2,1-6H3,(H,63,64)/t20-,21+,22+,23+,24+,25+,26-,27+,28+,29-,30-,31+,32+,33-,34-,35+,36-,37-,38-,40-,41-,42+,44-,45+,46+,47+,48-/m0/s1
• InChI Key： TWYGNCHWUKMUKE-YYXJHCSDSA-N
• SMILES： O[C@@H]1C[C@]2(C)C(=CC[C@@H]3[C@@]4(C)CC[C@@H]([C@](C)(CO)[C@@H]4CC[C@]32C)O[C@H]2[C@@H]([C@H]([C@@H]([C@@H](C(=O)O)O2)O[C@H]2[C@@H]([C@H]([C@@H]([C@@H](CO)O2)O)O)O)O)O[C@H]2[C@@H]([C@H]([C@@H]([C@@H](CO)O2)O)O)O)[C@@H]2CC(C)(C)[C@H]([C@@H]([C@@]21CO)O)O

Computed Properties

• Exact Mass: 1006.49847411g/mol
• Monoisotopic Mass: 1006.49847411g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 15
• Hydrogen Bond Acceptor Count: 22
• Heavy Atom Count: 70
• Rotatable Bond Count: 11
• Complexity: 1930
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 27
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.7
• Topological Polar Surface Area: 376Ų

Experimental Properties

• Density: 1.53±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (1.4E-3 g/L) (25 ºC),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpene glycosides
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Terpene glycosides Triterpene glycosides

Additional information on Aesculuside B

Exploring the Therapeutic Potential of Aesculuside B (CAS No. 26339-92-4): A Comprehensive Overview

Aesculuside B (CAS No. 26339-92-4) is a naturally occurring triterpenoid saponin derived from the horse chestnut tree (Aesculus hippocastanum). This bioactive compound has garnered significant attention in recent years due to its potential pharmacological properties and therapeutic applications. As researchers continue to explore natural compounds for health benefits, Aesculuside B stands out as a promising candidate in the fields of nutraceuticals and phytomedicine.

The chemical structure of Aesculuside B features a complex arrangement of sugar moieties attached to a triterpene backbone, which contributes to its unique biological activities. Recent studies have highlighted its potential as an anti-inflammatory agent, antioxidant, and vascular protective compound. These properties make it particularly relevant in today's health-conscious society, where natural alternatives to synthetic drugs are increasingly sought after.

One of the most researched aspects of Aesculuside B is its potential role in circulatory health. With cardiovascular diseases remaining a leading global health concern, natural compounds that support vascular integrity and blood flow are of particular interest. The compound's ability to strengthen capillary walls and reduce vascular permeability aligns with current trends in preventive healthcare and natural wellness approaches.

In the cosmetic and skincare industry, Aesculuside B has shown promise as an ingredient in anti-aging formulations. Its antioxidant properties help combat oxidative stress, a key factor in skin aging, while its potential to improve microcirculation may contribute to healthier-looking skin. This application taps into the growing demand for plant-based cosmeceuticals and clean beauty products.

The extraction and purification of Aesculuside B present interesting challenges for researchers and manufacturers. Advanced techniques such as high-performance liquid chromatography (HPLC) and counter-current chromatography are often employed to obtain high-purity samples for research and commercial applications. The optimization of these processes is crucial for making this valuable compound more accessible for various applications.

Recent studies have explored the potential of Aesculuside B in metabolic health, particularly in relation to glucose metabolism and insulin sensitivity. With the global rise in metabolic disorders, this line of research holds significant promise. Preliminary findings suggest that the compound may influence glucose uptake and lipid metabolism, though more clinical studies are needed to confirm these effects in humans.

The safety profile of Aesculuside B is another area of active investigation. While traditional use of horse chestnut extracts provides some historical context, modern toxicological studies are essential to establish safe dosage ranges for various applications. Current research indicates that the compound is generally well-tolerated at therapeutic doses, with minimal reported adverse effects.

From a commercial perspective, the market for Aesculuside B is evolving alongside growing interest in plant-derived bioactive compounds. Suppliers and manufacturers are increasingly offering standardized extracts to meet demand from the nutraceutical, cosmetic, and pharmaceutical industries. Quality control measures, including standardization of Aesculuside B content and verification of purity, are critical factors in product development.

Future research directions for Aesculuside B may include exploring its potential in neuroprotective applications, given the increasing focus on brain health and cognitive function. Additionally, combination therapies incorporating Aesculuside B with other bioactive compounds could unlock synergistic effects for various health applications.

For researchers and product developers working with Aesculuside B, understanding its stability characteristics and optimal formulation strategies is crucial. The compound's performance can be influenced by factors such as pH, temperature, and the presence of other ingredients, requiring careful consideration in product development processes.

As consumer awareness of plant-based therapeutics continues to grow, Aesculuside B represents an exciting area of natural product research. Its diverse potential applications across health and wellness sectors, combined with its natural origin, position it well in today's market for bioactive botanical compounds. Ongoing research will further clarify its mechanisms of action and therapeutic potential, potentially expanding its applications in the coming years.